2-(1H-benzo[d]imidazol-1-yl)-N-(1H-indazol-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(1H-benzo[d]imidazol-1-yl)-N-(1H-indazol-6-yl)acetamide” is a complex organic molecule that contains two heterocyclic rings: a benzimidazole and an indazole ring. These types of compounds are often found in pharmaceuticals and could potentially have biological activity .
Molecular Structure Analysis
The benzimidazole and indazole rings in the compound are aromatic heterocycles, which means they have a cyclic structure with alternating single and double bonds, and contain at least one atom that is not carbon (in this case, nitrogen). These structures are often planar and exhibit resonance, which can contribute to the stability of the molecule .Chemical Reactions Analysis
Again, while specific reactions for this compound are not available, benzimidazole and indazole rings are known to participate in various chemical reactions. They can act as a base, forming salts with acids, or undergo electrophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure, including the position and nature of any substituents on the benzimidazole and indazole rings. Generally, these types of compounds are solid at room temperature and have relatively high melting points due to the strong intermolecular forces between the planar ring structures .Scientific Research Applications
Antimicrobial Activity
Several studies have investigated the antimicrobial properties of benzimidazole derivatives. Turan-Zitouni et al. (2007) synthesized derivatives of 2-(benzo[d]oxazol/benzo[d]imidazol-2-ylthio)-N-(9H-fluoren-9-yl)acetamide and found significant antimicrobial activity against a range of bacterial and fungal strains, demonstrating the potential of these compounds in antimicrobial therapy (Turan-Zitouni et al., 2007).
Anticancer Activity
The anticancer potential of benzimidazole derivatives has also been explored. Nofal et al. (2014) reported on the synthesis of benzimidazole–thiazole derivatives and their evaluation as anticancer agents, with some derivatives showing promising activity against HepG2 and PC12 cancer cell lines (Nofal et al., 2014). This highlights the versatility of benzimidazole derivatives in the development of new anticancer therapies.
Antioxidant Activity
Basta et al. (2017) explored the antioxidant properties of some benzimidazole derivatives for local base oil, revealing that these compounds could serve as effective antioxidants, showcasing the potential for these derivatives in industrial applications (Basta et al., 2017).
Insecticidal Activity
The use of benzimidazole derivatives as insecticides has also been researched. Fadda et al. (2017) synthesized new heterocycles incorporating a thiadiazole moiety and assessed their insecticidal activity against Spodoptera littoralis, offering insights into the development of new, effective insecticides (Fadda et al., 2017).
Mechanism of Action
Future Directions
The future research directions for this compound would likely involve further exploration of its potential biological activities. This could include in vitro and in vivo testing to determine its effects on various biological targets, as well as optimization of its structure to improve its potency, selectivity, and pharmacokinetic properties .
Properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-(1H-indazol-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O/c22-16(9-21-10-17-13-3-1-2-4-15(13)21)19-12-6-5-11-8-18-20-14(11)7-12/h1-8,10H,9H2,(H,18,20)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQLIRLOKLXIFCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC(=O)NC3=CC4=C(C=C3)C=NN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.